N-(2,4-dimethylphenyl)-2-(2-{[(4-methylphenyl)sulfonyl]amino}-1,3-thiazol-4-yl)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C20H21N3O3S2/c1-13-4-7-17(8-5-13)28(25,26)23-20-21-16(12-27-20)11-19(24)22-18-9-6-14(2)10-15(18)3/h4-10,12H,11H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: NSCBSOOGNKDKJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CC(=O)NC3=C(C=C(C=C3)C)C
• Molecular Formula: C20H21N3O3S2
• Molecular Weight: 415.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-(2-{[(4-methylphenyl)sulfonyl]amino}-1,3-thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C20H21N3O3S2 and its molecular weight is 415.53. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethylphenyl)-2-(2-{[(4-methylphenyl)sulfonyl]amino}-1,3-thiazol-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethylphenyl)-2-(2-{[(4-methylphenyl)sulfonyl]amino}-1,3-thiazol-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated that compounds bearing the sulfonamide moiety exhibit significant antimicrobial properties. Darwish et al. synthesized heterocyclic compounds incorporating sulfamoyl moieties, revealing promising in vitro antibacterial and antifungal activities (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014). Similarly, compounds with modifications on the thiazole ring have been evaluated for their antimicrobial efficacy, further underscoring the therapeutic potential of these chemical structures (Darwish, Atia, & Farag, 2014).

Antitumor and Antimalarial Activities

The antitumor and antimalarial properties of sulfonamide derivatives have also been investigated, with some compounds displaying considerable activity against specific cancer cell lines and Plasmodium species, the causative agent of malaria. Notably, a study by Fahim and Ismael explored the reactivity of N-(phenylsulfonyl)acetamide derivatives against malaria and characterized their ADMET properties, highlighting their potential as antimalarial agents (Fahim & Ismael, 2021).

Anticonvulsant Properties

Furthermore, research into the anticonvulsant activities of sulfonamide-containing compounds has yielded positive results. Farag et al. synthesized derivatives exhibiting protection against convulsions, suggesting a potential role in managing seizure disorders (Farag, Abd-Alrahman, Ahmed, Ammar, Ammar, & Abbas, 2012).

Enzyme Inhibition

Compounds featuring the sulfonamide and thiazole groups have been identified as potent inhibitors of various enzymes, such as carbonic anhydrases, which are involved in numerous physiological processes. Carta et al. reported on the synthesis of sulfonamide inhibitors demonstrating low nanomolar inhibition of several human carbonic anhydrase isoforms, underscoring their potential for treating diseases like cancer and obesity (Carta, Birkmann, Pfaff, Buschmann, Schwab, Zimmermann, Maresca, & Supuran, 2017).